Methyl 4-(2-((2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C18H20N2O5S/c1-11(21)15-8-7-14(26-15)9-10-19-16(22)17(23)20-13-5-3-12(4-6-13)18(24)25-2/h3-8,11,21H,9-10H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: CJURNACADGEMJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CCNC(=O)C(=O)NC2=CC=C(C=C2)C(=O)OC)O
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

Methyl 4-(2-((2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C18H20N2O5S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties and Excited-State Proton Transfer

The study of photophysical properties and excited-state proton transfer is a significant research application area for compounds similar to Methyl 4-(2-((2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)amino)-2-oxoacetamido)benzoate. A related compound, Methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate (MHmoTB), and its cyano counterpart were investigated for their unique luminescence properties in various solvents. The introduction of electron-donating and electron-withdrawing groups to the thiophenyl moiety significantly altered the luminescence properties, demonstrating the compound's potential in optical applications and excited-state proton transfer studies (Kim et al., 2021).

Cooperative Motion in Amorphous Polymers

In polymer science, the study of cooperative motion in amorphous polymers is another application area. A study involving Nitrophenyl 4-((2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl)oxy)benzoate (BEM) and its copolymerization with another compound demonstrated the cooperative motion of BEM groups with azo groups in amorphous polymers. This resulted in significant photoinduced birefringence, suggesting applications in reversible optical storage and understanding the dynamics of polymer chains and side groups (Meng et al., 1996).

Hydrogen-Bonded Supramolecular Structures

The formation of hydrogen-bonded supramolecular structures is a crucial area of research, particularly in the design of molecular materials with specific properties. A study on ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate and similar compounds revealed their ability to form chain, sheet, and three-dimensional framework structures through hydrogen bonding. This highlights the potential of similar compounds to methyl 4-(2-((2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)amino)-2-oxoacetamido)benzoate in the development of new materials with tailored properties (Portilla et al., 2007).